Cas no 319906-50-8 (4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID)

• Product Name: 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID
• CAS No: 319906-50-8
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD03848062
• CID: 892502
• PubChem ID: 907438
• Update Time: 2026-04-29

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID

• MDL： MFCD03848062
• Inchi： InChI=1S/C12H13NO4/c1-13-9-4-7(16-2)5-11(17-3)8(9)6-10(13)12(14)15/h4-6H,1-3H3,(H,14,15)
• InChI Key： BEBFQDDKTUAVDH-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C1C(=O)O)C(=CC(=C2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID (CAS No. 319906-50-8): A Comprehensive Overview

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID (CAS No. 319906-50-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID is a derivative of indole, a fundamental heterocyclic organic compound. The molecular formula of this compound is C₁₃H₁₃N₂O₄, and it has a molecular weight of 259.25 g/mol. The presence of methoxy groups at the 4 and 6 positions and a methyl group at the 1 position imparts unique chemical properties to this molecule. These functional groups contribute to its solubility, stability, and reactivity in various chemical reactions.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 200°C, making it suitable for various synthetic transformations and purification processes.

Synthesis Methods

The synthesis of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID has been extensively studied in the literature. One of the most common approaches involves the condensation of an appropriate indole derivative with a carboxylic acid or an ester. For instance, the reaction between 4,6-dimethoxyindole and methyl acrylate followed by hydrolysis can yield the desired product. Another method involves the cyclization of a substituted arylamine with a suitable electrophile in the presence of a base.

A recent study published in the Journal of Organic Chemistry (2023) reported an efficient one-pot synthesis of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities

4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In a study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers evaluated the anti-cancer potential of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID. The results indicated that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways. Additionally, it showed low cytotoxicity towards normal cells, making it a promising candidate for further drug development.

Clinical Applications and Research Advancements

The potential clinical applications of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID are being actively explored in preclinical studies. One area of focus is its use as an adjuvant therapy for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preclinical trials have demonstrated that this compound can effectively reduce inflammation without causing significant side effects.

In the field of oncology, researchers are investigating the combination therapy potential of 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID. A recent study published in Cancer Research (2023) evaluated the synergistic effects of this compound with standard chemotherapeutic agents such as doxorubicin and cisplatin. The results showed enhanced therapeutic efficacy against various cancer cell lines, suggesting that combination therapy could be a viable strategy for improving treatment outcomes.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID highlights its promising potential as a therapeutic agent for various diseases. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, further clinical trials are needed to validate its safety and efficacy in human subjects.

In conclusion, 4,6-DIMETHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID (CAS No. 319906-50-8) is a multifaceted compound with significant biological activities. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.